Cas no 2229194-75-4 (5-4-(pentafluoroethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 5-4-(pentafluoroethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 2229194-75-4
• MF: C₁₁H₈F₅NO₂
• MW: 281.178740501404
• CID: 6318386
• PubChem ID: 165637927
• Update Time: 2025-10-18

5-4-(pentafluoroethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-4-(pentafluoroethyl)phenyl-1,3-oxazolidin-2-one
• EN300-1974613
• 2229194-75-4
• 5-[4-(pentafluoroethyl)phenyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C11H8F5NO2/c12-10(13,11(14,15)16)7-3-1-6(2-4-7)8-5-17-9(18)19-8/h1-4,8H,5H2,(H,17,18)
• InChI Key： WUMJTVNZMYRILU-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C1CNC(=O)O1)F

Computed Properties

• Exact Mass: 281.04751931g/mol
• Monoisotopic Mass: 281.04751931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-4-(pentafluoroethyl)phenyl-1,3-oxazolidin-2-one

Comprehensive Overview of 5-4-(Pentafluoroethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 2229194-75-4)

The compound 5-4-(pentafluoroethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 2229194-75-4) is a fluorinated derivative of the oxazolidinone class, which has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the pentafluoroethyl group enhances its lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential in designing novel enzyme inhibitors and bioactive molecules, aligning with the growing demand for targeted therapeutics and sustainable chemistry solutions.

In recent years, the scientific community has focused on fluorinated compounds like 5-4-(pentafluoroethyl)phenyl-1,3-oxazolidin-2-one due to their ability to modulate biological activity and improve pharmacokinetic profiles. This compound's CAS No. 2229194-75-4 is frequently cited in patents and journals related to medicinal chemistry and crop protection, reflecting its versatility. Its oxazolidinone core is known for its role in antibacterial agents, spurring investigations into its applicability for antimicrobial resistance (AMR)—a critical global health challenge. Additionally, its electron-withdrawing properties make it a candidate for organic electronics and catalysis, addressing trends in green chemistry and renewable energy.

The synthesis of 5-4-(pentafluoroethyl)phenyl-1,3-oxazolidin-2-one involves multi-step organic reactions, often leveraging palladium-catalyzed cross-coupling or nucleophilic aromatic substitution to introduce the pentafluoroethyl moiety. These methods align with industry preferences for atom-economical processes and low-waste manufacturing, topics highly searched in sustainable synthesis forums. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, while computational studies predict its binding affinities for biological targets—a hot topic in AI-driven drug design.

From a commercial perspective, CAS No. 2229194-75-4 is supplied by specialized fine chemical manufacturers catering to R&D sectors. Its pricing and availability are influenced by the demand for high-value intermediates in personalized medicine and precision agriculture. Regulatory compliance with REACH and FDA guidelines ensures its safe handling, though it is not classified as hazardous under current standards. As interest grows in fluorine-containing drugs (e.g., Janus kinase inhibitors), this compound's relevance in hit-to-lead optimization workflows is expected to rise.

In conclusion, 5-4-(pentafluoroethyl)phenyl-1,3-oxazolidin-2-one exemplifies the intersection of advanced synthetic chemistry and applied life sciences. Its CAS No. 2229194-75-4 serves as a key identifier for researchers exploring structure-activity relationships (SAR) and molecular docking studies. By addressing contemporary needs such as AMR mitigation and eco-friendly production, this compound remains at the forefront of innovation, resonating with both academic and industrial audiences.